BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cobalt(ll) lodide Dihydrate: A Comprehensive
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Cobalt(2+);diiodide;dihydrate

Cat. No.: B082627

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Cobalt(11)
iodide dihydrate. The information is intended to support laboratory personnel in minimizing risks
and ensuring a safe working environment when handling this compound.

Hazard Identification and Classification

Cobalt(ll) iodide dihydrate is a hazardous substance that requires careful handling. It is
classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] It can cause skin and
eye irritation, and may lead to skin sensitization.[1][2][3] There is also evidence to suggest that
it may be a suspected mutagen.[3][4]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication. The classification for Cobalt(ll) iodide is
summarized in the table below.
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[2]
Acute Toxicity, Oral Category 4
[51[6]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[6]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[6]
Serious Eye Damage/Eye H319: Causes serious eye
. Category 2 o
Irritation irritation[6]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction[3][7]
o H341: Suspected of causing
Germ Cell Mutagenicity Category 2

genetic defects[3][7]

Carcinogenicity

Category 1B

H350: May cause cancer][3]

Reproductive Toxicity

Category 1B

H360: May damage fertility or
the unborn child[8]

Specific Target Organ Toxicity

H335: May cause respiratory

) Category 3 o
(Single Exposure) irritation[6]
Hazardous to the Aquatic ] o
) H410: Very toxic to aquatic life
Environment, Long-Term Category 1

Hazard

with long lasting effects[8]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.
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Property Value

Molecular Formula Col2:2H20

Molecular Weight 348.77 g/mol

Appearance Black powder or crystals[6][7]
Odor Odorless[7]

Melting Point >515 °C (anhydrous)[1]

Boiling Point 570 °C (anhydrous)[6]

Density 5.45 g/mL at 25 °C (anhydrous)[1]

Solubility in Water

67.0 g/100 mL[6]

Stability

Stable under recommended storage conditions.
[1] Light sensitive and hygroscopic.[1][7]

Toxicological Information

While specific toxicological data for Cobalt(ll) iodide dihydrate is limited, data from the closely
related compound, Cobalt(ll) chloride, provides an indication of its potential toxicity. Prolonged
exposure to iodides may lead to skin rashes, headaches, and irritation of mucous membranes.

[1]

Toxicity Endpoint Value Species Note

Acute Oral Toxicity Data for Cobalt(Il)

537 mg/kg Rat ]

(LD50) chloride[8]

Acute Dermal Toxicity Data for Cobalt(ll)
>2,000 mg/kg Rat ]

(LD50) chloride[8]

Acute Inhalation
Toxicity (LC50)

No data available

Exposure Controls and Personal Protection
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To minimize exposure and ensure personnel safety, appropriate engineering controls and
personal protective equipment (PPE) must be utilized.

Engineering Controls

o Ventilation: Work with Cobalt(ll) iodide dihydrate should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize the inhalation of dust.[1]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

| : . PPE)

PPE Type Specifications

Eye/Face Protection Chemical safety goggles or a face shield.[1]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

[1]

- Hand Protection

] A lab coat or other protective clothing to prevent
- Body Protection

skin contact.[1]

For operations that may generate dust, a
Respiratory Protection NIOSH-approved N95 or P1 respirator should

be worn.[1]

Safe Handling and Storage
Handling

» Avoid contact with skin, eyes, and clothing.[1]
e Avoid the formation of dust and aerosols.[1]
» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where the chemical is handled.
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Storage

o Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed.[1]
» Store under an inert gas due to its hygroscopic and light-sensitive nature.[1]

o Store away from incompatible materials such as strong oxidizing agents.[1]

Experimental Protocols

The following are generalized protocols for common laboratory procedures involving Cobalt(ll)
iodide dihydrate. These should be adapted to specific experimental needs and performed in
accordance with institutional safety guidelines.

Weighing and Transferring Cobalt(ll) lodide Dihydrate
Solid

e Preparation:
o Ensure all necessary PPE is worn (lab coat, gloves, safety goggles).
o Perform the procedure within a chemical fume hood.
o Designate a specific area for weighing and decontaminate it before and after use.

e Procedure:

[¢]

Use a clean, dry weighing boat or paper.

o Carefully scoop the desired amount of Cobalt(ll) iodide dihydrate from the stock container
onto the weighing vessel. Avoid creating dust.

o Close the stock container immediately after use.

o To transfer the weighed solid, gently tap the weighing vessel to guide the powder into the
receiving flask or beaker. A powder funnel can be used to minimize spillage.
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e Cleanup:

o Wipe the spatula and weighing area with a damp cloth or paper towel to collect any
residual dust.

o Dispose of the weighing boat/paper and cleaning materials as hazardous waste.

Preparing a Cobalt(ll) lodide Dihydrate Solution

e Preparation:
o Wear appropriate PPE (lab coat, gloves, safety goggles).
o Conduct the procedure in a chemical fume hood.

e Procedure:

o Weigh the required amount of Cobalt(ll) iodide dihydrate following the protocol in section
6.1.

o Place a stir bar in a beaker or flask of appropriate size.

o Add the desired solvent (e.g., deionized water) to the beaker, typically about 80% of the
final volume.

o While stirring, slowly add the weighed Cobalt(ll) iodide dihydrate to the solvent.
o Continue stirring until the solid is completely dissolved.
o Once dissolved, transfer the solution to a volumetric flask.

o Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric
flask to ensure all the compound is transferred.

o Bring the solution to the final volume with the solvent.
o Stopper and invert the flask several times to ensure homogeneity.

e Storage:
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o Transfer the prepared solution to a clearly labeled, sealed container. The label should
include the chemical name, concentration, date of preparation, and any relevant hazard
warnings.

Emergency Procedures

First Aid Measures
Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is
Inhalation o ) ] ]
difficult, give oxygen. Seek medical attention.[1]

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.[1]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and
Eye Contact . o . .

easy to do. Continue rinsing. Seek immediate

medical attention.[1]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.[1]

Spill Response

In the event of a spill, follow the established emergency procedures. The general workflow for a
minor spill is outlined below. For major spills, evacuate the area and contact emergency

services.
Spill Response Workflow for Cobalt(ll) lodide Dihydrate.

Disposal Considerations

All waste containing Cobalt(ll) iodide dihydrate should be treated as hazardous waste.
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» Solid Waste: Collect solid waste, including contaminated PPE and cleaning materials, in a
sealed, clearly labeled container.

e Liquid Waste: Collect aqueous solutions in a designated, sealed waste container.

e Disposal Method: Dispose of all waste in accordance with local, state, and federal
regulations. Contact your institution's environmental health and safety department for
specific disposal procedures. Do not dispose of down the drain.[1]

This technical guide is intended to provide comprehensive safety and handling information for
Cobalt(ll) iodide dihydrate. It is not a substitute for proper training and adherence to institutional
safety protocols. Always consult the Safety Data Sheet (SDS) for the most current and detailed
information before working with any hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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